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Compound of Interest

Compound Name: 4-Bromo-6-iodo-1H-indazole

cat. No.: B1371872

An In-Depth Technical Guide to the Safe Handling and Application of 4-Bromo-6-iodo-1H-
indazole

Authored by: A Senior Application Scientist
Abstract

4-Bromo-6-iodo-1H-indazole is a pivotal, di-halogenated heterocyclic building block in modern
medicinal chemistry and drug discovery. Its strategic functionalization at the 4- and 6-positions
provides synthetic chemists with versatile handles for constructing complex molecular
architectures, particularly through selective cross-coupling reactions. This guide provides a
comprehensive overview of the critical safety protocols, handling procedures, and chemical
properties of 4-Bromo-6-iodo-1H-indazole to ensure its safe and effective use in a research
and development setting. This document is intended for researchers, scientists, and drug
development professionals who are actively engaged in synthetic organic chemistry.

Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of a reagent is the first step in ensuring its safe
handling. 4-Bromo-6-iodo-1H-indazole is a solid, crystalline compound at room temperature.
Its structure, featuring both a bromine and an iodine atom on the indazole core, dictates its
reactivity and potential hazards.
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Property

Value

Source(s)

Chemical Name

4-Bromo-6-iodo-1H-indazole

N/A (Standard IUPAC

Nomenclature)

Molecular Formula C7Ha4BrIN2 [1]

Molecular Weight 322.93 g/mol [1]
Not explicitly available; related

CAS Number compounds are 885519-41-5
(6-Bromo-4-iodo-1H-indazole)

Appearance Solid

Storage Temperature

2-8°C, Refrigerator

[2]

Hazard Identification and GHS Classification

Based on data from structurally related haloindazoles, 4-Bromo-6-iodo-1H-indazole is

classified as a hazardous substance.[3][4] The primary hazards are associated with ingestion,

skin/eye contact, and inhalation of dust particles.

GHS Hazard Statements:

Signal Word:Warning[3]

Pictograms:

laalt text

H302: Harmful if swallowed.[3][5]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]
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Causality: The toxicity profile is typical for halogenated aromatic heterocycles. The bromine and
iodine atoms enhance the lipophilicity of the molecule, potentially facilitating its absorption
through skin and mucous membranes. Irritation is likely caused by the compound's interaction
with proteins and moisture on these surfaces, leading to an inflammatory response. Respiratory
irritation is a common hazard for fine organic powders, which can mechanically irritate the
respiratory tract.

Comprehensive Safety and Handling Protocols

A multi-layered approach to safety, encompassing engineering controls, personal protective
equipment, and stringent handling procedures, is mandatory.

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All handling of 4-Bromo-6-iodo-1H-indazole, including weighing,
transferring, and setting up reactions, must be conducted inside a certified chemical fume
hood.[6] This is critical to prevent inhalation of airborne dust particles and to contain any
potential spills.

o Ventilation: Ensure the laboratory has adequate general ventilation to maintain low
background concentrations of any chemical vapors.[7]

o Safety Stations: Accessible and regularly tested safety showers and eyewash stations are
imperative.[5][8]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

The selection of appropriate PPE is crucial to prevent personal exposure.[9][10]

o Eye and Face Protection: Wear chemical safety goggles with side shields conforming to EN
166 (EU) or NIOSH (US) standards.[3][7] A full-face shield should also be worn when
handling larger quantities or when there is a significant risk of splashing.[11][12]

¢ Skin Protection:
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o Gloves: Wear chemical-impermeable gloves (e.g., nitrile) at all times.[12][13] Inspect
gloves for any signs of degradation or puncture before use. For extended operations,
consider double-gloving.

o Lab Coat/Clothing: A flame-resistant lab coat is mandatory.[3] For operations with a higher
risk of spills, a chemically resistant apron or coveralls should be used.[10]

» Respiratory Protection: If working outside of a fume hood is unavoidable (a situation that
should be avoided) or if engineering controls are insufficient to keep dust levels down, a
NIOSH-approved respirator with a particulate filter is required.[14][15]
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Pre-Handling Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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